Cas no 1337090-39-7 (3-Amino-2,2-difluoro-3-(pyridin-4-yl)propan-1-ol)

• Product Name: 3-Amino-2,2-difluoro-3-(pyridin-4-yl)propan-1-ol
• CAS No: 1337090-39-7
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 5697793
• PubChem ID: 130053977
• Update Time: 2025-05-21

3-Amino-2,2-difluoro-3-(pyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1644174
• 3-AMINO-2,2-DIFLUORO-3-(PYRIDIN-4-YL)PROPAN-1-OL
• 1337090-39-7
• 4-Pyridinepropanol, γ-amino-β,β-difluoro-
• 3-Amino-2,2-difluoro-3-(pyridin-4-yl)propan-1-ol

• Inchi： 1S/C8H10F2N2O/c9-8(10,5-13)7(11)6-1-3-12-4-2-6/h1-4,7,13H,5,11H2
• InChI Key： SBSCQCYKMDEGSW-UHFFFAOYSA-N
• SMILES： FC(CO)(C(C1C=CN=CC=1)N)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 358.7±42.0 °C(Predicted)
• pka: 13.49±0.10(Predicted)

Additional information on 3-Amino-2,2-difluoro-3-(pyridin-4-yl)propan-1-ol

3-Amino-2,2-difluoro-3-(pyridin-4-yl)propan-1-ol: A Comprehensive Overview

3-Amino-2,2-difluoro-3-(pyridin-4-yl)propan-1-ol, identified by the CAS number 1337090-39-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, two fluorine atoms, and a pyridine ring, making it a versatile molecule with potential applications in drug design and materials science.

The molecular structure of 3-Amino-2,2-difluoro-3-(pyridin-4-yl)propan-1-ol is defined by its three-carbon chain with an amino group at the terminal position and a hydroxyl group at the first carbon. The presence of two fluorine atoms on the second carbon introduces steric hindrance and electronic effects that can influence the compound's reactivity and biological activity. The pyridine ring at the third carbon adds aromaticity and potential sites for further functionalization, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of fluorinated compounds like 1337090-39-7 in drug discovery due to their unique pharmacokinetic properties. Fluorine substitution can enhance the lipophilicity of a molecule, improve its bioavailability, and modulate its interaction with biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that fluorinated analogs of certain drugs exhibit superior potency and selectivity compared to their non-fluorinated counterparts.

In addition to its role in drug design, 3-Amino-2,2-difluoro-3-(pyridin-4-y) has been explored for its potential in materials science. The compound's ability to form hydrogen bonds due to the hydroxyl group and amino group makes it suitable for applications in polymer synthesis or as a precursor for advanced materials with tailored properties.

The synthesis of CAS No. 1337090